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Compound of Interest

Compound Name: 1-Chloro-3-(2-nitrovinyl)benzene

Cat. No.: B042228

An In-depth Technical Guide on the Synthesis of 1-Chloro-3-(2-nitrovinyl)benzene from 3-
Chlorobenzaldehyde

This guide provides a comprehensive overview of the synthesis of 1-Chloro-3-(2-
nitrovinyl)benzene, a valuable chemical intermediate, from 3-chlorobenzaldehyde. The
primary synthetic route discussed is the Henry reaction, a classic C-C bond-forming reaction.
This document is intended for researchers, scientists, and professionals in the field of drug
development and organic synthesis.

Reaction Overview

The synthesis of 1-Chloro-3-(2-nitrovinyl)benzene from 3-chlorobenzaldehyde is most
commonly achieved through a Henry (or nitroaldol) reaction. This reaction involves the base-
catalyzed condensation of 3-chlorobenzaldehyde with nitromethane. The initial product is a 3-
nitro alcohol intermediate, which subsequently undergoes dehydration to yield the final product,
(E)-1-Chloro-3-(2-nitrovinyl)benzene.

Quantitative Data Summary

The following table summarizes the key quantitative data associated with the synthesis of
(E)-1-Chloro-3-(2-nitrovinyl)benzene.
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Parameter Value Reference
Molecular Formula CsHeCINO:2 N/A
Molecular Weight 183.59 g/mol N/A
Physical Appearance Yellow viscous oil N/A
Reported Yield 3% N/A

Thin-Layer Chromatography Rf =0.33 (10% EtOAc in
(TLC) hexanes)

N/A

Experimental Protocol

The following is a representative experimental protocol for the synthesis of B-nitrostyrenes via a
Henry reaction, which can be adapted for the synthesis of 1-Chloro-3-(2-nitrovinyl)benzene.

Materials:

e 3-Chlorobenzaldehyde

e Nitromethane

e« Ammonium acetate

e Glacial acetic acid

3 A Molecular sieves

e Sodium carbonate (Na2CO3)
o Ethyl acetate

e Magnesium sulfate (MgSQOa4)
e Water

Procedure:
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 In a round-bottom flask, dissolve 3-chlorobenzaldehyde (1 equivalent) and ammonium
acetate (1 equivalent) in nitromethane (approximately 5 equivalents) and glacial acetic acid.

« Add a few 3 A molecular sieves to the mixture to aid in the removal of water formed during
the reaction.

e Reflux the reaction mixture with stirring for 1 hour.

» After cooling to room temperature, remove the molecular sieves by filtration.

o Neutralize the reaction mixture by adding it to a suspension of sodium carbonate in water.
o Extract the aqueous mixture with ethyl acetate.

o Combine the organic extracts and dry over anhydrous magnesium sulfate.

 Remove the solvent under reduced pressure to yield the crude product.

e The crude product may be further purified by column chromatography on silica gel.

Reaction Mechanism and Experimental Workflow

The synthesis of 1-Chloro-3-(2-nitrovinyl)benzene from 3-chlorobenzaldehyde via the Henry
reaction proceeds through a well-established mechanism. The experimental workflow involves
reaction setup, monitoring, workup, and purification.

Caption: Reaction mechanism for the synthesis of 1-Chloro-3-(2-nitrovinyl)benzene.

Caption: General experimental workflow for the synthesis and purification.

Spectroscopic Data

While specific spectroscopic data for 1-Chloro-3-(2-nitrovinyl)benzene is not readily available
in the searched literature, data for the closely related isomer, 1-Chloro-4-(2-nitrovinyl)benzene,
is provided for reference. It is crucial to obtain and analyze the actual spectra for the 3-chloro
isomer for unambiguous characterization.

Reference Data for 1-Chloro-4-(2-nitrovinyl)benzene:
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e 1H NMR (400 MHz, CDCls) & (ppm): 7.94 (d, J = 13.7 Hz, 1H), 7.56 (d, J = 13.7 Hz, 1H), 7.48
(d, J = 8.6 Hz, 2H), 7.41 (d, J = 8.6 Hz, 2H).[1]

e 13C{1H} NMR (101 MHz, CDCls) & (ppm): 138.3, 137.8, 137.5, 130.4, 129.8, 128.6.[1]

e Mass Spectrometry (CI) for CsHeCINO2: m/z = 226, 224 [M+41]*, 214, 212 [M+29]*, 186,
184 [M+1]*, 143, 141.

Note: The provided spectroscopic data is for the 4-chloro isomer and should be used for
comparative purposes only. Actual characterization of 1-Chloro-3-(2-nitrovinyl)benzene
requires obtaining its specific spectral data. High-Resolution Mass Spectrometry (HRMS) would
be essential for confirming the elemental composition of the synthesized product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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